Cas no 1803548-97-1 (3-Amino-5-cyano-6-hydroxy-2-(trifluoromethoxy)pyridine)

• Product Name: 3-Amino-5-cyano-6-hydroxy-2-(trifluoromethoxy)pyridine
• CAS No: 1803548-97-1
• MF: C₇H₄F₃N₃O₂
• MW: 219.120771408081
• CID: 4801495
• Update Time: 2025-06-22

3-Amino-5-cyano-6-hydroxy-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-cyano-6-hydroxy-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H4F3N3O2/c8-7(9,10)15-6-4(12)1-3(2-11)5(14)13-6/h1H,12H2,(H,13,14)
• InChI Key： FVAXUAKDEXRWQT-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=C(C#N)C(N1)=O)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 413
• XLogP3: 0.6
• Topological Polar Surface Area: 88.1

Additional information on 3-Amino-5-cyano-6-hydroxy-2-(trifluoromethoxy)pyridine

Introduction to 3-Amino-5-cyano-6-hydroxy-2-(trifluoromethoxy)pyridine (CAS No. 1803548-97-1) and Its Significance in Modern Chemical Biology

3-Amino-5-cyano-6-hydroxy-2-(trifluoromethoxy)pyridine, identified by the CAS number 1803548-97-1, is a specialized heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmaceutical applications. The presence of multiple functional groups, including an amino group, a cyano group, a hydroxyl group, and a trifluoromethoxy group, makes this molecule a versatile scaffold for further chemical modifications and biological investigations.

The structural features of 3-amino-5-cyano-6-hydroxy-2-(trifluoromethoxy)pyridine contribute to its potential as a building block in drug discovery and medicinal chemistry. The amino group (-NH₂) serves as a nucleophilic site, allowing for further derivatization through amide or urea bond formation, which is a common strategy in the development of bioactive molecules. The cyano group (-CN) introduces a polar electron-withdrawing moiety, which can influence the electronic properties of the molecule and its interactions with biological targets. Additionally, the hydroxyl group (-OH) provides another site for hydrogen bonding or further functionalization, while the trifluoromethoxy group (-OCHF₃) enhances lipophilicity and metabolic stability, making it an attractive feature for drug-like properties.

In recent years, there has been growing interest in pyridine derivatives as pharmacological agents due to their ability to modulate various biological pathways. For instance, studies have demonstrated that pyridine-based compounds can interact with enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. The specific arrangement of functional groups in 3-amino-5-cyano-6-hydroxy-2-(trifluoromethoxy)pyridine positions it as a promising candidate for investigating novel therapeutic strategies. Researchers have been exploring its potential in inhibiting key enzymes such as kinases and phosphodiesterases, which are often dysregulated in diseases like cancer and cardiovascular disorders.

One of the most compelling aspects of this compound is its versatility in serving as a precursor for more complex molecules. By leveraging its reactive sites, chemists can design derivatives with enhanced binding affinity or selectivity towards specific biological targets. For example, the introduction of additional fluorinated groups could improve metabolic stability and reduce off-target effects, while modifications at the amino or hydroxyl positions could fine-tune solubility and bioavailability. These attributes make 3-amino-5-cyano-6-hydroxy-2-(trifluoromethoxy)pyridine a valuable asset in medicinal chemistry libraries.

The trifluoromethoxy group is particularly noteworthy due to its ability to modulate both pharmacokinetic and pharmacodynamic properties of drug candidates. Fluoro substitution is a well-established strategy in pharmaceutical development, where it can enhance binding interactions by increasing lipophilicity or improving resistance to enzymatic degradation. In the context of 3-amino-5-cyano-6-hydroxy-2-(trifluoromethoxy)pyridine, this moiety may contribute to improved oral bioavailability and prolonged half-life, which are critical factors for clinical efficacy.

Recent advancements in computational chemistry have further highlighted the potential of 3-amino-5-cyano-6-hydroxy-2-(trifluoromethoxy)pyridine as a lead compound. Molecular modeling studies have predicted its interaction with various protein targets, providing insights into possible mechanisms of action. These simulations have been instrumental in guiding synthetic efforts towards optimizing potency and selectivity. Additionally, high-throughput screening (HTS) approaches have been employed to identify derivatives with enhanced biological activity, underscoring the compound's relevance in modern drug discovery pipelines.

The cyano group in 3-amino-5-cyano-6-hydroxy-2-(trifluoromethoxy)pyridine also plays a crucial role in determining its reactivity and functionality. The cyano moiety can participate in hydrogen bonding interactions or serve as a site for further chemical transformations, such as reduction to an amine or conversion to an ester. These transformations open up numerous possibilities for generating structurally diverse analogs with tailored biological properties. For instance, replacing the cyano group with other electron-withdrawing or donating groups could alter the compound's electronic distribution and influence its binding mode to biological targets.

The hydroxyl group adds another layer of complexity to this molecule, offering opportunities for further derivatization through etherification or glycosylation reactions. Such modifications are often employed to improve solubility or enhance interactions with specific cellular compartments. Moreover, the presence of multiple functional groups allows for orthogonal reactions at different sites simultaneously, enabling chemists to construct complex molecular architectures efficiently.

In conclusion,3-amino-5-cyano-6-hydroxy-2-(trifluoromethoxy)pyridine (CAS No. 1803548-97-1) represents a promising scaffold for exploring novel therapeutic interventions across various disease areas. Its unique structural features—comprising an amino group,cyano group,hydroxyl group,and trifluoromethoxy group—make it an ideal candidate for further chemical manipulation aimed at developing next-generation pharmaceuticals. As research continues to uncover new applications for this compound,its significance is expected to grow, driving innovation in chemical biology and drug discovery.